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Compound of Interest

Compound Name: 4'-Hydroxy diclofenac-d4

Cat. No.: B196401 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 4'-
Hydroxy diclofenac-d4. The following procedures are designed to ensure the safety of

laboratory personnel and to minimize environmental impact.

Hazard Identification and Safety Precautions
4'-Hydroxy diclofenac-d4 is a deuterated metabolite of the non-steroidal anti-inflammatory

drug (NSAID) diclofenac.[1] While comprehensive toxicological data for the deuterated form is

limited, it should be handled as a hazardous compound.[2][3] The non-deuterated form, 4'-

Hydroxy diclofenac, is classified as toxic if swallowed and can cause serious eye damage.[4]

GHS Classification:[4]

Acute toxicity, Oral (Category 3), H301

Serious eye damage/eye irritation (Category 1), H318

Hazard Statements:[4]

H301: Toxic if swallowed

H318: Causes serious eye damage
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Precautionary Statements:[4]

P264: Wash hands thoroughly after handling.

P270: Do not eat, drink or smoke when using this product.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P301 + P310: IF SWALLOWED: Immediately call a POISON CENTER or doctor/physician.

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

P405: Store locked up.

P501: Dispose of contents/container in accordance with local regulations.

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling 4'-Hydroxy
diclofenac-d4 to prevent skin and eye contact, inhalation, and ingestion.[5][6][7]
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PPE Category Item Specifications

Hand Protection Gloves

Double gloving with nitrile or

neoprene gloves is

recommended. The outer

glove should be removed and

disposed of after handling.

Change gloves immediately if

contaminated, torn, or

punctured.[5][6]

Eye and Face Protection
Safety Glasses/Goggles and

Face Shield

Wear tightly fitting safety

goggles with side-shields. A

face shield should be worn in

addition to goggles when there

is a risk of splashing or aerosol

generation.[5][8]

Body Protection Laboratory Coat/Gown

A disposable, low-permeability

fabric gown with a solid front,

long sleeves, and tight-fitting

cuffs is required.[6][7]

Standard cloth lab coats are

not sufficient.

Respiratory Protection Respirator

For operations that may

generate dust or aerosols, a

NIOSH-approved respirator

(e.g., N95) should be used.[9]

Experimental Protocols: Safe Handling and Storage
Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

The compound should be stored in a well-ventilated, locked area.[4]

Recommended storage temperature is -20°C.[2]
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Preparation of Solutions:

4'-Hydroxy diclofenac-d4 is a crystalline solid.[2]

All handling of the solid compound should be performed in a chemical fume hood or a glove

box to avoid inhalation of dust.

The compound is soluble in organic solvents such as ethanol, DMSO, and

dimethylformamide (approximately 30 mg/ml).[2]

When dissolving, use the smallest amount of solvent necessary and add it slowly to the solid

to avoid splashing.

Ensure adequate ventilation and wear all prescribed PPE.

Experimental Workflow:
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Safe Handling Workflow for 4'-Hydroxy diclofenac-d4
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Caption: A workflow diagram for the safe handling of 4'-Hydroxy diclofenac-d4.
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Disposal Plan
All waste materials contaminated with 4'-Hydroxy diclofenac-d4 must be treated as

hazardous waste and disposed of according to institutional and local regulations.[4]

Waste Segregation:

Solid Waste: Contaminated PPE (gloves, gowns), weigh boats, and other disposable

materials should be collected in a dedicated, clearly labeled hazardous waste container.

Liquid Waste: Unused solutions and contaminated solvents should be collected in a

separate, sealed, and clearly labeled hazardous waste container. Do not mix with other

chemical waste streams unless compatibility is confirmed.

Sharps: Contaminated needles, syringes, or other sharps must be placed in a designated

sharps container for hazardous chemical waste.

Disposal Procedure:

Ensure all waste containers are properly sealed and labeled with the full chemical name ("4'-
Hydroxy diclofenac-d4") and the appropriate hazard symbols.

Store waste in a designated, secure area away from general laboratory traffic.

Contact your institution's Environmental Health and Safety (EHS) office to arrange for pickup

and disposal of the hazardous waste. Do not pour any solutions containing this compound

down the drain.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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